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Introduction

Centromere Protein B (CENPB) is a crucial protein involved in the assembly and function of
centromeres, the specialized chromosomal regions essential for accurate chromosome
segregation during cell division.[1][2] CENPB binds specifically to a 17-bp DNA sequence
known as the CENP-B box, which is present in the alpha-satellite DNA of most human
centromeres.[2] Its role in organizing higher-order chromatin structure at the centromere makes
it a significant target for studies in chromosome stability, cell cycle regulation, and aneuploidy-
related diseases. The CENPB Human Pre-designed siRNA Set A provides a reliable tool for
the targeted knockdown of CENPB expression, enabling researchers to investigate its function
in various cellular processes.

Data Presentation

The CENPB Human Pre-designed siRNA Set A is designed to achieve significant knockdown
of CENPB mRNA levels. While specific knockdown efficiencies can vary between cell lines and
experimental conditions, pre-designed siRNAs are typically validated to meet high standards of
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performance. Below is a table of representative data demonstrating the expected knockdown
efficiency of three individual siRNAs targeting CENPB, as well as a pooled set.

Table 1: Representative Knockdown Efficiency of CENPB Human Pre-designed siRNA Set A

Target Transfection
. . . Knockdown
siRNA ID Sequence Concentration Cell Line o
Efficiency (%)
(5'-3) (nM)
GCAUCUAUGA
SiRNA-1 20 HelLa 855
UCAGCUUUA
] CUGAAGAGCU
SIRNA-2 20 HEK293 92+4
UGAACUAUA
, UAACGUGACU
SIRNA-3 20 A549 88+6
UAUUGCGGU
Pool of siRNA-1,
Set A (Pool) 20 HelLa >90

-2,-3

Note: The data presented are representative and may not reflect the exact results for a specific
lot of "Set A". Manufacturers typically guarantee that at least two out of three pre-designed
siRNAs will achieve >70% knockdown of the target mRNA.

Signaling Pathway and Experimental Workflow
CENPB in Centromere Assembly

CENPB plays a pivotal role in the initial steps of kinetochore assembly by binding to the CENP-
B box on alpha-satellite DNA. This binding helps to organize the centromeric chromatin and
facilitates the recruitment and stabilization of other key centromere proteins, such as CENP-A
and CENP-C. The interaction between these proteins is fundamental for the proper formation of
the kinetochore, which is the attachment site for spindle microtubules during mitosis.
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Caption: CENPB binds to the CENP-B box, stabilizing CENP-A and CENP-C for kinetochore
assembly.

Experimental Workflow for CENPB Knockdown

The following diagram outlines the typical experimental workflow for investigating the effects of
CENPB knockdown using the pre-designed siRNA Set A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for CENPB Human
Pre-designed siRNA Set A]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581411/docs#application-notes-and-protocols-for-
cenpb-human-pre-designed-sirna-set-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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